Cas no 2103436-39-9 (ethyl 2-amino-3-cyclopropylbutanoate)

• Product Name: ethyl 2-amino-3-cyclopropylbutanoate
• CAS No: 2103436-39-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5213051
• PubChem ID: 165523829
• Update Time: 2025-07-24

ethyl 2-amino-3-cyclopropylbutanoate Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanoic acid, α-amino-β-methyl-, ethyl ester
• EN300-155108
• ethyl 2-amino-3-cyclopropylbutanoate
• 2103436-39-9

• Inchi： 1S/C9H17NO2/c1-3-12-9(11)8(10)6(2)7-4-5-7/h6-8H,3-5,10H2,1-2H3
• InChI Key： JUZOJKMEEMEQJF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)C1CC1)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 219.2±13.0 °C(Predicted)
• pka: 7.99±0.33(Predicted)

Additional information on ethyl 2-amino-3-cyclopropylbutanoate

Comprehensive Analysis of Ethyl 2-amino-3-cyclopropylbutanoate (CAS No. 2103436-39-9): Properties, Applications, and Industry Insights

In the rapidly evolving field of fine chemicals and pharmaceutical intermediates, ethyl 2-amino-3-cyclopropylbutanoate (CAS No. 2103436-39-9) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its cyclopropyl moiety and ester-functionalized amino acid backbone, serves as a critical building block in synthetic organic chemistry. Researchers and manufacturers are increasingly exploring its potential in drug discovery, agrochemicals, and specialty materials, aligning with the growing demand for high-purity chiral intermediates and custom synthesis solutions.

The molecular structure of ethyl 2-amino-3-cyclopropylbutanoate combines a sterically constrained cyclopropane ring with a flexible ester group, offering a balance of rigidity and reactivity. This duality enables its use in asymmetric catalysis and peptide mimetics, addressing key challenges in modern medicinal chemistry such as bioavailability optimization and metabolic stability. Recent studies highlight its role in the synthesis of protease inhibitors and GPCR-targeted compounds, reflecting industry trends toward targeted therapies.

From a synthetic perspective, the CAS 2103436-39-9 compound exhibits remarkable stability under standard laboratory conditions, with a melting point range of 45-48°C and solubility in polar organic solvents like ethanol and DMSO. These properties make it particularly valuable for multistep synthesis workflows, where compatibility with diverse reaction conditions is essential. Analytical data (HPLC purity >98%, chiral purity >99% ee) confirm its suitability for GMP-grade pharmaceutical applications, a crucial factor for manufacturers navigating stringent regulatory requirements.

The commercial significance of ethyl 2-amino-3-cyclopropylbutanoate is amplified by current market dynamics. With the global pharmaceutical intermediates market projected to exceed $40 billion by 2027 (CAGR 6.2%), demand for specialized compounds like this has surged. Industry leaders frequently search for scalable synthesis protocols and cost-effective production methods for such intermediates, driving innovation in continuous flow chemistry and biocatalytic approaches. The compound's cyclopropyl amino acid derivative structure also aligns with emerging interests in macrocyclic drugs and conformationally restricted peptides.

Environmental and safety considerations further enhance the appeal of 2103436-39-9. Unlike many traditional amino acid derivatives, this compound demonstrates excellent green chemistry metrics, with low ecotoxicity (EC50 >100 mg/L) and favorable biodegradability profiles. These characteristics respond to growing industry emphasis on sustainable chemical manufacturing and EPA-compliant processes, particularly in regions with stringent environmental regulations.

Looking ahead, the applications of ethyl 2-amino-3-cyclopropylbutanoate are expanding beyond pharmaceuticals. Materials science researchers are investigating its potential as a monomer for functionalized polymers, leveraging the reactivity of both amino and ester groups. Additionally, its metal-chelating properties show promise for catalytic systems in renewable energy applications. These diverse use cases position CAS 2103436-39-9 as a compound with cross-industry relevance, capable of addressing multiple technological challenges.

For procurement specialists and researchers, understanding the supply chain dynamics of this compound is crucial. While traditionally available in milligram to kilogram quantities, recent capacity expansions by leading fine chemical suppliers have enabled metric-ton scale production. This scalability, combined with competitive pricing (typically $150-$300/g at research quantities), makes ethyl 2-amino-3-cyclopropylbutanoate increasingly accessible for both exploratory research and commercial applications.

Quality control remains paramount when working with CAS 2103436-39-9. Reputable suppliers provide comprehensive analytical documentation including NMR spectra, mass spectrometry data, and chiral HPLC chromatograms. These specifications are particularly important for users in regulated industries, where ICH Q7 compliance and method validation are mandatory. The compound's stability under standard storage conditions (2-8°C under inert atmosphere) further simplifies inventory management for end users.

In conclusion, ethyl 2-amino-3-cyclopropylbutanoate represents a compelling case study in the intersection of molecular design and practical utility. Its structural uniqueness, synthetic versatility, and alignment with industry megatrends ensure its continued relevance across multiple scientific disciplines. As research into constrained amino acid analogs intensifies, this compound will likely play an increasingly prominent role in advancing both fundamental science and applied technologies.